3-(Ethylthio)biphenyl
Overview
Description
3-(Ethylthio)biphenyl is a useful research compound. Its molecular formula is C14H14S and its molecular weight is 214.33 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Copolymerization : 3-Methylthiophene/biphenyl copolymer films, synthesized through electropolymerization, show promising mechanical properties, with applications potentially in coatings, sensors, or electronic devices (Triantou, Soulis, Perivoliotis, & Charitidis, 2015).
Zinc Complexes in Dyes and Pigments : Zinc complexes of 3-(ethylthio)phenyl-substituted phthalocyanines and naphthalocyanine have been synthesized for use in dyes and pigments. These complexes could be beneficial in colorants and related applications (Dubinina et al., 2017).
Liquid Crystal Displays : Fluorinated biphenyl liquid crystals with 3-(ethylthio)biphenyl structures are used in liquid crystal displays (LCDs), demonstrating broad nematic mesophases and high thermal stability (Jiang et al., 2012).
Green Chemistry in Pharmaceutical Synthesis : Ethyl (4-phenylphenyl)acetate, synthesized through green Suzuki coupling reactions, uses biphenyl structures in the development of nonsteroidal anti-inflammatory drugs (Costa et al., 2012).
Hydrodesulfurization in Petroleum Refining : Biphenyl is a product in the hydrodesulfurization process, a crucial step in refining petroleum and reducing sulfur emissions (Bartsch & Tanielian, 1974).
Chemical Synthesis of Biologically Active Compounds : Derivatives of 3-phenylthiophen, including this compound structures, are synthesized for potential biological activity, hinting at applications in pharmaceuticals and medicinal chemistry (Beaton et al., 1976).
Catalysis and Asymmetric Synthesis : Biphenyl-based catalysts are used in asymmetric ring-closing metathesis, a key process in organic synthesis and pharmaceutical manufacturing (Tsang et al., 2003).
Spectroscopic and Structural Analysis : The synthesis and study of 3-((ethylthio)(4-nitrophenyl)methyl)-1H-indole for spectroscopic applications in chemistry (Bhat et al., 2017).
Properties
IUPAC Name |
1-ethylsulfanyl-3-phenylbenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14S/c1-2-15-14-10-6-9-13(11-14)12-7-4-3-5-8-12/h3-11H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IEIOXPOFVRRURB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=CC(=C1)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-Fluoro-4-(trifluoromethoxy)phenyl]pyridine](/img/structure/B8000633.png)
